Cas no 30858-91-4 (1,2-Ethanediamine,N1,N2-bis[3-(triethoxysilyl)propyl]-)

1,2-Ethanediamine,N1,N2-bis[3-(triethoxysilyl)propyl]- structure
30858-91-4 structure
Product Name:1,2-Ethanediamine,N1,N2-bis[3-(triethoxysilyl)propyl]-
CAS No:30858-91-4
MF:C20H48N2O6Si2
MW:468.775928497314
CID:315618
PubChem ID:3015519
Update Time:2025-04-19

1,2-Ethanediamine,N1,N2-bis[3-(triethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N2-bis[3-(triethoxysilyl)propyl]-
    • N,N'-bis(3-triethoxysilylpropyl)ethane-1,2-diamine
    • N,N'-Bis(3-(triethoxysilyl)propyl)ethylenediamine
    • N,N'-bis[3-(triethoxysilyl)propyl]ethane-1,2-diamine
    • 1,2-Ethanediamine, N1,N2-bis[3-(triethoxysilyl)propyl]-
    • SCHEMBL1092293
    • bis((triethoxysilyl)propyl) ethylenediamine
    • NS00049244
    • N,N'-BIS[3-(TRIETHOXYSILYL)PROPYL]ETHYLENEDIAMINE
    • N1,N2-Bis(3-(triethoxysilyl)propyl)ethane-1,2-diamine
    • EINECS 250-359-4
    • DTXSID80184872
    • 30858-91-4
    • Inchi: 1S/C20H48N2O6Si2/c1-7-23-29(24-8-2,25-9-3)19-13-15-21-17-18-22-16-14-20-30(26-10-4,27-11-5)28-12-6/h21-22H,7-20H2,1-6H3
    • InChI Key: QMIREOCYHAFOPK-UHFFFAOYSA-N
    • SMILES: [Si](CCCNCCNCCC[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 468.30524
  • Monoisotopic Mass: 468.305
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 23
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • Density: 0.964
  • Boiling Point: 461°Cat760mmHg
  • Flash Point: 232.6°C
  • Refractive Index: 1.446
  • PSA: 79.44
  • LogP: 3.82440
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